1-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)azetidine

• IUPAC Name: 1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl-3-(furan-2-ylmethylsulfonyl)azetidine
• InChI: InChI=1S/C15H13ClF3NO5S2/c16-14-4-3-11(6-13(14)15(17,18)19)27(23,24)20-7-12(8-20)26(21,22)9-10-2-1-5-25-10/h1-6,12H,7-9H2
• InChI Key: HJCWXIMZVVPLIK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC(=C(C=C2)Cl)C(F)(F)F)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C15H13ClF3NO5S2
• Molecular Weight: 443.8 g/mol

Description

1-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)azetidine is a useful research compound. Its molecular formula is C15H13ClF3NO5S2 and its molecular weight is 443.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• The synthesis of novel furan derivatives, including azetidine-2-one and thiazolidine-4-one derivatives, has been explored, highlighting the potential of these compounds in pharmacological investigations. These studies have shown significant antimicrobial, antioxidant, analgesic, CNS depressant, and anti-diabetic activities for some compounds, indicating their therapeutic potential (Sen, De, & Easwari, 2014).

Chemical Synthesis Techniques

• Research has focused on the efficient synthesis of azetidines using (2-bromoethyl)sulfonium triflate, providing a simple and high-yielding method that can be applied to the synthesis of oxetanes as well. This development represents a significant advancement in the field of organic synthesis (Fritz, Moya, Unthank, McGarrigle, & Aggarwal, 2012).

Mechanistic Studies and Novel Reactions

• Gold(I)-catalyzed cascades have been utilized for the synthesis of 2,5-disubstituted pyrroles from N-sulfonyl-2-(1-ethoxypropargyl)azetidines, showcasing a novel mechanism that enriches the toolbox of synthetic chemists and opens new pathways for the synthesis of complex molecules (Pertschi, Miaskiewicz, Weibel, Pale, & Blanc, 2017).

Antibacterial and Antitubercular Activities

• Some new pyrimidine-azitidinone analogues have been synthesized and evaluated for their antioxidant, in vitro antimicrobial, and antitubercular activities. These studies provide a foundation for the design of antibacterial and antituberculosis compounds based on azetidinone scaffolds, contributing to the search for new therapeutic agents (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).

Synthetic Pathways to Functionalized Molecules

• Innovative synthetic pathways have been developed for 1-alkyl-2-(trifluoromethyl)azetidines, highlighting their reactivity and potential applications in creating a variety of α-(trifluoromethyl)amines. This work demonstrates the versatility of azetidines in organic synthesis and their potential in generating diverse functional molecules (Kenis, D’hooghe, Verniest, Dang Thi, Pham The, Van Nguyen, & de Kimpe, 2012).